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Compound of Interest

Compound Name: 4-Bromophenyl chloroacetate

CAS No.: 36559-93-0

Cat. No.: B1267333

Get Quote

CAS Number: 36559-93-0

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Bromophenyl chloroacetate, a

versatile bifunctional reagent with significant potential in organic synthesis and pharmaceutical

drug development. As a Senior Application Scientist, this document synthesizes established

chemical principles with practical, field-proven insights to offer a thorough understanding of this

compound's synthesis, characterization, and application.

Chemical Identity and Properties
4-Bromophenyl chloroacetate is an ester derived from 4-bromophenol and chloroacetic acid.

The presence of both a reactive chloroacetyl group and a brominated phenyl ring makes it a

valuable intermediate for introducing these functionalities into more complex molecules.

Table 1: Physicochemical Properties of 4-Bromophenyl chloroacetate
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Property Value Source

CAS Number 36559-93-0 N/A

Molecular Formula C₈H₆BrClO₂ N/A

Molecular Weight 249.49 g/mol N/A

Appearance
White to off-white crystalline

powder (predicted)
N/A

Melting Point
Not readily available; likely a

low-melting solid
N/A

Boiling Point

Not readily available;

decomposition may occur at

high temperatures

N/A

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, ethyl

acetate, acetone). Insoluble in

water.

N/A

Synthesis of 4-Bromophenyl chloroacetate: A
Protocol Guided by Mechanistic Insight
The most direct and efficient synthesis of 4-bromophenyl chloroacetate is the esterification of

4-bromophenol with chloroacetyl chloride. This reaction proceeds via a nucleophilic acyl

substitution mechanism. The lone pair of electrons on the phenolic oxygen of 4-bromophenol

attacks the electrophilic carbonyl carbon of chloroacetyl chloride. The subsequent collapse of

the tetrahedral intermediate and expulsion of the chloride leaving group yields the desired

ester. The use of a non-nucleophilic base, such as triethylamine or pyridine, is crucial to

neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting

materials and impede the reaction.

Experimental Protocol: Synthesis of 4-Bromophenyl
chloroacetate
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Materials:

4-Bromophenol (1.0 eq)

Chloroacetyl chloride (1.1 eq)

Triethylamine (1.2 eq)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add 4-

bromophenol and anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add triethylamine to the stirred solution.

Add chloroacetyl chloride dropwise to the reaction mixture at 0 °C. The addition should be

controlled to maintain the temperature below 5 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding 1 M HCl.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to afford 4-bromophenyl chloroacetate as a white to off-white solid.

Causality Behind Experimental Choices:

Anhydrous Conditions: Chloroacetyl chloride is highly reactive towards water, leading to the

formation of chloroacetic acid. Therefore, anhydrous solvents and a dry atmosphere are

essential to prevent this side reaction and maximize the yield of the desired ester.

Use of a Base: Triethylamine acts as a scavenger for the HCl produced during the reaction.

This prevents the protonation of the 4-bromophenol and the triethylamine itself, ensuring the

nucleophilicity of the phenol is maintained for the esterification reaction to proceed efficiently.

Controlled Addition at 0 °C: The reaction is exothermic. Slow, dropwise addition of the highly

reactive chloroacetyl chloride at a low temperature helps to control the reaction rate, prevent

the formation of side products, and ensure safety.

Aqueous Workup: The series of washes with acidic, basic, and neutral solutions effectively

removes unreacted starting materials, the triethylammonium chloride salt, and other water-

soluble impurities.

Diagram 1: Synthesis Workflow of 4-Bromophenyl chloroacetate
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Reaction Setup

Esterification Reaction

Workup & Purification

4-Bromophenol
Triethylamine

Anhydrous DCM

Cool to 0 °C

Dropwise addition of
Chloroacetyl chloride

Stir at RT (2-4h)
Monitor by TLC

Quench with 1M HCl

Extract with DCM

Wash (HCl, NaHCO₃, Brine)

Dry (Na₂SO₄) & Concentrate

Flash Chromatography
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Pure 4-Bromophenyl chloroacetate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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